
Synthesis of 4-Chloro-3-sulfamoylbenzoic acid
from methyl ester

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Chloro-3-sulfamoylbenzoic acid

CAS No.: 1205-30-7

Cat. No.: S591199

Get Quote

Introduction

4-Chloro-3-sulfamoylbenzoic acid (CAS# 1205-30-7) is a significant chemical intermediate in

pharmaceutical synthesis. This compound serves as a key precursor for various active pharmaceutical

ingredients (APIs), including antihypertensive and diuretic agents such as indapamide, clopamide, and

tripamide [1] [2] [3]. The synthesis pathway starting from its methyl ester derivative offers a practical route

with favorable yield and purity profile, making it valuable for research and development activities in

medicinal chemistry and drug manufacturing.

Experimental Protocol

Synthesis of 4-Chloro-3-sulfamoylbenzoic acid from Methyl Ester

Objective: To hydrolyze methyl 4-chloro-3-sulfamoylbenzoate to 4-chloro-3-sulfamoylbenzoic acid using

lithium hydroxide in a tetrahydrofuran-water solvent system [4].

Materials:

Methyl 4-chloro-3-sulfamoylbenzoate (starting material)

Lithium hydroxide (LiOH)
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Tetrahydrofuran (THF)

Hydrochloric acid (HCl, 6N)
Ethyl acetate

Diethyl ether
Deionized water

Equipment:

50 mL round-bottom flask
Magnetic stirrer with temperature control

Ice bath
Rotary evaporator

Vacuum filtration apparatus
Analytical balance

Melting point apparatus
NMR spectrometer (for characterization)

Procedure:

Reaction Setup: Charge a 50 mL round-bottom flask with methyl 4-chloro-3-sulfamoylbenzoate (800

mg, 3.20 mmol) and add tetrahydrofuran (8 mL). Stir the mixture until complete dissolution occurs [4].

Cooling: Cool the reaction mixture to 0°C using an ice bath [4].

Hydrolysis: Add an aqueous solution of 10% lithium hydroxide (223 mg, 9.6 mmol in appropriate

volume of water) dropwise to the cooled reaction mixture while maintaining continuous stirring [4].

Reaction Progress: Allow the reaction to proceed for 2 hours at room temperature (approximately 20-

25°C) with constant stirring. Monitor reaction completion by TLC or HPLC [4].

Work-up:

Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove

tetrahydrofuran.
Acidify the aqueous layer with 6N hydrochloric acid until pH ~2-3 to precipitate the product.

Collect the resulting precipitate by vacuum filtration [4].

Purification:

Wash the solid with cold water and dry under vacuum.
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For further purification, recrystallize the crude product from an ethyl acetate:dry ethyl ether (3:1)

solution using slow evaporation crystal growth technique at ambient temperature [4].

Characterization:

Determine melting point (literature value: 256-258°C) [5] [3].

Record 1H NMR spectrum (DMSO‑d6) for structural confirmation [4].

The following diagram illustrates the experimental workflow for this synthesis:
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Start Reaction

Dissolve methyl ester
in THF (8 mL)

Cool mixture to 0°C

Add 10% LiOH solution
(223 mg, 9.6 mmol)

Stir at room temperature
for 2 hours

Concentrate under
reduced pressure

Acidify with 6N HCl
to pH ~2-3

Filter precipitate
under vacuum

Recrystallization
(EtOAc:Et₂O 3:1)

Pure Product
4-Chloro-3-sulfamoylbenzoic acid
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Characterization Data

Physical and Chemical Properties

Table 1: Physicochemical Properties of 4-Chloro-3-sulfamoylbenzoic acid

Property Value Reference

CAS Number 1205-30-7 [5]

Molecular Formula C₇H₆ClNO₄S [5] [3]

Molecular Weight 235.64 g/mol [5] [3]

Melting Point 256-258°C (lit.) [5] [3]

Boiling Point 502.4±60.0°C (predicted) [5] [3]

Density 1.649±0.06 g/cm³ (predicted) [5]

pKa 3.44±0.10 (predicted) [5]

Flash Point 257.6±32.9°C [3]

LogP 0.92 [3]

Spectroscopic Data

¹H NMR (400 MHz, DMSO‑d₆) [4]:

δ 13.60 (s, 1H, COOH)

δ 8.51 (d, J = 2.0 Hz, 1H, Ph-H)
δ 8.10 (dd, J = 8.2, 2.1 Hz, 1H, Ph-H)
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δ 7.82 (s, 2H, SO₂NH₂)

δ 7.79 (d, J = 8.3 Hz, 1H, Ph-H)

Safety Considerations

Table 2: Safety Information and Handling Precautions

Parameter Specification Reference

Hazard Statements H315-H319-H335 (Causes skin irritation, serious eye irritation,
respiratory irritation)

[5] [3]

Precautionary
Statements

P261-P305+P351+P338 (Avoid breathing
dust/fume/gas/mist/vapors; IF IN EYES: Rinse cautiously with

water for several minutes)

[5] [3]

Personal Protective

Equipment

Dust mask type N95 (US); Eyeshields; Gloves [3]

WGK Germany 3 (Highly water polluting) [5] [3]

Acute Toxicity (Rat,
IV)

LD₅₀ = 1100 mg/kg [3]

Applications in Drug Development

4-Chloro-3-sulfamoylbenzoic acid serves as a key building block in pharmaceutical synthesis:

Antihypertensive Agents: The compound is a known precursor for indapamide, a medication used for

the treatment of essential arterial hypertension [1].

Diuretic Compounds: It serves as an intermediate for clopamide and other sulfonamide-based diuretic

agents [2].

Metabolic Studies: The compound and its derivatives are used in metabolic fate studies of

antihypertensive agents like tripamide [3].
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Analytical Standards: Used as reference standards in chromatographic methods for drug

quantification in pharmaceutical formulations [3].

Conclusion

The hydrolysis of methyl 4-chloro-3-sulfamoylbenzoate to 4-chloro-3-sulfamoylbenzoic acid using lithium

hydroxide provides an efficient synthetic route with good yield (81.3%) and high purity. The method is

reproducible and suitable for research and development purposes. The resulting compound serves as a

valuable intermediate for various pharmaceutical applications, particularly in the development of

cardiovascular and diuretic medications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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